8-demethyl-8-hydroxy-5-deaza-5-carba-FAD
8-demethyl-8-hydroxy-5-deaza-5-carba-FAD
Brand Name:
Vulcanchem
CAS No.:
104324-33-6
VCID:
VC0025407
InChI:
InChI=1S/C27H32N8O16P2/c1-10-2-11-3-12-23(32-27(43)33-25(12)42)34(13(11)4-14(10)36)5-15(37)19(39)16(38)6-48-52(44,45)51-53(46,47)49-7-17-20(40)21(41)26(50-17)35-9-31-18-22(28)29-8-30-24(18)35/h2-4,8-9,15-17,19-21,26,37-41H,5-7H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H2,32,33,42,43)
SMILES:
CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Molecular Formula:
C27H32N8O16P2
Molecular Weight:
786.5 g/mol
8-demethyl-8-hydroxy-5-deaza-5-carba-FAD
CAS No.: 104324-33-6
Main Products
VCID: VC0025407
Molecular Formula: C27H32N8O16P2
Molecular Weight: 786.5 g/mol
| CAS No. | 104324-33-6 |
|---|---|
| Product Name | 8-demethyl-8-hydroxy-5-deaza-5-carba-FAD |
| Molecular Formula | C27H32N8O16P2 |
| Molecular Weight | 786.5 g/mol |
| IUPAC Name | [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [2,3,4-trihydroxy-5-(7-methyl-2,4,8-trioxo-1H-pyrimido[4,5-b]quinolin-10-yl)pentyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C27H32N8O16P2/c1-10-2-11-3-12-23(32-27(43)33-25(12)42)34(13(11)4-14(10)36)5-15(37)19(39)16(38)6-48-52(44,45)51-53(46,47)49-7-17-20(40)21(41)26(50-17)35-9-31-18-22(28)29-8-30-24(18)35/h2-4,8-9,15-17,19-21,26,37-41H,5-7H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H2,32,33,42,43) |
| Standard InChIKey | STDZKPOWOJIPDH-UHFFFAOYSA-N |
| SMILES | CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Canonical SMILES | CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Synonyms | 8-demethyl-8-hydroxy-5-deaza-5-carba-FAD 8-DHDC-FAD |
| PubChem Compound | 196376 |
| Last Modified | Nov 11 2021 |
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